1-(3-(4-benzylpiperazin-1-yl)-3-oxopropyl)-4-ethylthieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one

• IUPAC Name: 12-[3-(4-benzylpiperazin-1-yl)-3-oxopropyl]-8-ethyl-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-7-one
• InChI: InChI=1S/C23H26N6O2S/c1-2-28-22(31)21-18(10-15-32-21)29-19(24-25-23(28)29)8-9-20(30)27-13-11-26(12-14-27)16-17-6-4-3-5-7-17/h3-7,10,15H,2,8-9,11-14,16H2,1H3
• InChI Key: ZWOMLWGEDFXIHZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C=CS2)N3C1=NN=C3CCC(=O)N4CCN(CC4)CC5=CC=CC=C5
• Molecular Formula: C23H26N6O2S
• Molecular Weight: 450.6 g/mol
• CAS No.: 1189885-05-9

Description

The compound is a novel and potential 5-HT3 receptor antagonist. It has been synthesized in laboratories and investigated for its effects on chronic unpredictable mild stress (CUMS)-induced behavioural and biochemical alterations in mice. It has also been evaluated for its potential application for the treatment of Angelman Syndrome.

Scientific Research Applications

Synthesis and Antihypertensive Agents

Compounds with structures related to the specified chemical have been synthesized and evaluated for their potential as antihypertensive agents. For example, derivatives of 1,2,4-triazolol[1,5-alpha]pyrimidines, bearing morpholine, piperidine, or piperazine moieties, have shown promising antihypertensive activity in both in vitro and in vivo studies. These compounds, related in structure to prazosin, highlight the therapeutic potential of structurally complex heterocycles in cardiovascular research (Bayomi et al., 1999).

Insecticidal Applications

Research into heterocycles incorporating thiadiazole moieties, such as those structurally akin to the requested compound, has led to the development of novel insecticidal agents. These compounds were tested against the cotton leafworm, Spodoptera littoralis, indicating the utility of these complex chemical structures in agricultural pest management (Fadda et al., 2017).

Enzyme Inhibition for Therapeutic Applications

Derivatives structurally related to the specified compound have been synthesized and evaluated as potential inhibitors of enzymes like 15-lipoxygenase, which play roles in various physiological processes including inflammation and disease. These studies underscore the potential of such compounds in the development of novel therapeutic agents targeting specific enzymes (Asghari et al., 2016).

Antimicrobial and Antitumor Agents

Compounds with similar structural complexity have been prepared as potential antimicrobial and antitumor agents, highlighting the broad spectrum of biological activities these molecules might possess. Some tested compounds showed promising antimicrobial activity, although none exhibited significant antitumor activity, suggesting a selective utility in combating infections (Said et al., 2004).

Mechanism of Action

The compound has shown to exert antidepressant-like effects in behavioural despair paradigm in chronically stressed mice by restoring antioxidant mechanisms. It has also demonstrated stimulation of neurogenesis of human hippocampus-derived neural stem cells in vitro and in mouse hippocampus in vivo.